Cas no 1805219-91-3 (Ethyl 5-bromomethyl-2-cyano-3-methylbenzoate)
1805219-91-3 structure
Product Name:Ethyl 5-bromomethyl-2-cyano-3-methylbenzoate
CAS No:1805219-91-3
MF:C12H12BrNO2
MW:282.133182525635
CID:4948011
Update Time:2025-08-03
Ethyl 5-bromomethyl-2-cyano-3-methylbenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 5-bromomethyl-2-cyano-3-methylbenzoate
-
- Inchi: 1S/C12H12BrNO2/c1-3-16-12(15)10-5-9(6-13)4-8(2)11(10)7-14/h4-5H,3,6H2,1-2H3
- InChI Key: BAGPFHWCXRMTSE-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C(=O)OCC)C(C#N)=C(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 297
- XLogP3: 2.8
- Topological Polar Surface Area: 50.1
Ethyl 5-bromomethyl-2-cyano-3-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015017466-250mg |
Ethyl 5-bromomethyl-2-cyano-3-methylbenzoate |
1805219-91-3 | 97% | 250mg |
470.40 USD | 2021-06-18 | |
| Alichem | A015017466-500mg |
Ethyl 5-bromomethyl-2-cyano-3-methylbenzoate |
1805219-91-3 | 97% | 500mg |
798.70 USD | 2021-06-18 | |
| Alichem | A015017466-1g |
Ethyl 5-bromomethyl-2-cyano-3-methylbenzoate |
1805219-91-3 | 97% | 1g |
1,549.60 USD | 2021-06-18 |
Ethyl 5-bromomethyl-2-cyano-3-methylbenzoate Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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